molecular formula C11H22O2 B1683397 Undecanoic acid CAS No. 112-37-8

Undecanoic acid

Cat. No.: B1683397
CAS No.: 112-37-8
M. Wt: 186.29 g/mol
InChI Key: ZDPHROOEEOARMN-UHFFFAOYSA-N
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Description

Undecanoic acid, also known as Hendecanoic acid or Undecylic acid, is a straight-chain, eleven-carbon saturated medium-chain fatty acid . It is a white crystalline solid, insoluble in water, with a specific gravity of 0.85 . It is found in body fluids and is the most fungitoxic of the C7:0 - C18:0 fatty acid series . It has a role as a human metabolite and an antifungal agent .


Synthesis Analysis

This compound has been studied for its antifungal properties, particularly against dermatophytes . The toxic effect of this compound involves modulation of fungal metabolism through its effects on the expression of fungal genes that are critical for virulence .


Molecular Structure Analysis

The molecular formula of this compound is C11H22O2 . Its IUPAC name is this compound, and its InChI is InChI=1S/C11H22O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2-10H2,1H3,(H,12,13) . The molecular weight is 186.29 g/mol .


Chemical Reactions Analysis

This compound can react with aqueous solutions of nitrites and thiosulfates to give H2S and SO3, and with dithionites to give SO2 . These reactions generate heat . It can be oxidized by strong oxidizing agents and reduced by strong reducing agents .


Physical And Chemical Properties Analysis

This compound is a white crystalline solid . It is insoluble in water and has a specific gravity of 0.85 . The molecular formula is C11H22O2, and the molecular weight is 186.29 g/mol .

Scientific Research Applications

Role in Cardiovascular Health

Undecanoic acid, particularly in the form of testosterone undecanoate, has shown potential benefits in cardiovascular health. A study highlighted the use of testosterone undecanoate in improving angina pectoris in patients with coronary heart disease, suggesting a potential cardiovascular benefit (Alexandersen et al., 1996). This points towards undecanoate esters' possible protective roles against cardiovascular diseases, expanding the therapeutic applications of this compound beyond its traditional uses.

Safety and Hazards

Undecanoic acid may be harmful if inhaled, absorbed through the skin, or swallowed . It causes respiratory tract irritation, skin irritation, and eye irritation . Dust explosion is possible .

Future Directions

Considering the known antifungal activities and associated mechanisms of undecanoic acid, its potential use in combination therapy, and the ability to modify the parent compound structure, this compound shows promise as a novel therapeutic against fungal infections .

Biochemical Analysis

Biochemical Properties

Undecanoic acid plays a significant role in biochemical reactions, particularly due to its antifungal properties. It interacts with several enzymes and proteins, including extracellular keratinases and lipases produced by fungi such as Trichophyton rubrum . These interactions inhibit the synthesis of essential phospholipids and disrupt the cell wall and membrane assembly of the fungi, leading to their death .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. In fungal cells, it disrupts the cell wall and plasma membrane, leading to cell lysis . It also modulates fungal metabolism by affecting the expression of genes critical for virulence . Additionally, this compound influences cell signaling pathways and gene expression, contributing to its antifungal efficacy .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to and inhibits key enzymes involved in lipid metabolism, such as fatty acid synthase . This inhibition disrupts the synthesis of essential lipids, leading to cell membrane instability and cell death. Furthermore, this compound affects gene expression by modulating transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable, but its antifungal activity can decrease due to degradation . Long-term studies have shown that this compound can have lasting effects on cellular function, including sustained inhibition of fungal growth and metabolism .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it effectively inhibits fungal growth without causing significant toxicity . At higher doses, this compound can exhibit toxic effects, including irritation and damage to tissues . These threshold effects highlight the importance of careful dosage management in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to lipid metabolism. It interacts with enzymes such as fatty acid synthase and acetyl-CoA carboxylase, affecting the synthesis and degradation of fatty acids . These interactions can alter metabolic flux and metabolite levels, contributing to its antifungal properties .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions facilitate its localization to target sites, such as fungal cell membranes, where it exerts its antifungal effects . The compound’s distribution is also influenced by its lipophilic nature, allowing it to accumulate in lipid-rich environments .

Subcellular Localization

This compound’s subcellular localization is crucial for its activity and function. It is primarily localized to the cell membrane and cytoplasm, where it disrupts membrane integrity and inhibits lipid synthesis . Targeting signals and post-translational modifications may direct this compound to specific compartments, enhancing its antifungal efficacy .

Properties

IUPAC Name

undecanoic acid
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InChI

InChI=1S/C11H22O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2-10H2,1H3,(H,12,13)
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InChI Key

ZDPHROOEEOARMN-UHFFFAOYSA-N
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Canonical SMILES

CCCCCCCCCCC(=O)O
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Molecular Formula

C11H22O2
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DSSTOX Substance ID

DTXSID8021690
Record name Undecanoic acid
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Molecular Weight

186.29 g/mol
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Physical Description

Undecanoic acid is a white crystalline solid. Insoluble in water. Specific gravity 0.85. Hence floats on water., Other Solid, White solid; mp= 28.5 deg C; [CHRIS] Colorless solidified mass or fragments; mp = 28-31 deg C; [Sigma-Aldrich MSDS], Solid, colourless crystals/ faint fatty, aldehydic odour
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Boiling Point

442.2 °F at 160 mmHg (USCG, 1999)
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Flash Point

greater than 230 °F (USCG, 1999)
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Solubility

0.0522 mg/mL, Insoluble in water; very soluble in alcohol, chloroform, acetone
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Density

0.891 (USCG, 1999) - Less dense than water; will float, 0.9948 (20°/20°)
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CAS No.

112-37-8
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Melting Point

83.3 °F (USCG, 1999), 28.6 °C
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Retrosynthesis Analysis

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Feasible Synthetic Routes

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